1,1-Dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane

• CAS No.: 51410-36-7
• Molecular Formula: C4HCl2F7O
• Molecular Weight: 268.94 g/mol
• IUPAC Name: 1,1-dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane
• InChI: InChI=1S/C4HCl2F7O/c5-3(6,11)4(12,13)14-1(7)2(8,9)10/h1H
• InChI Key: OXJZSODCZJZOSG-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)(OC(C(F)(Cl)Cl)(F)F)F

Description

1,1-Dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane is a halogenated organic compound known for its unique chemical properties and applications. This compound is characterized by the presence of chlorine and fluorine atoms, which contribute to its reactivity and stability. It is used in various industrial and scientific applications due to its distinct chemical structure.

Preparation Methods

The synthesis of 1,1-Dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane involves several steps. One common method includes the reaction of tetrachloroethylene with hydrogen fluoride in the gas phase, which is an exothermic reaction requiring a catalyst . This process results in the formation of intermediate compounds, which are further reacted to produce the final product. Industrial production methods often involve large-scale reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

1,1-Dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of different fluorinated and chlorinated products.

Reduction: It can also be reduced using strong reducing agents, although this reaction can be violent and requires careful handling.

Substitution: The compound can undergo substitution reactions where chlorine or fluorine atoms are replaced by other functional groups under specific conditions.

Common reagents used in these reactions include hydrogen fluoride, chlorine, and various catalysts. The major products formed depend on the reaction conditions and the reagents used.

Scientific Research Applications

1,1-Dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a solvent in various chemical reactions.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential use in pharmaceuticals and as a diagnostic agent.

Industry: It is used in the production of refrigerants, fire-extinguishing agents, and as an intermediate in the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of 1,1-Dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane involves its interaction with molecular targets such as enzymes and receptors. The compound’s halogen atoms play a crucial role in its reactivity, allowing it to form stable complexes with various biomolecules. These interactions can affect biochemical pathways and cellular processes, leading to its observed effects .

Comparison with Similar Compounds

1,1-Dichloro-1,2,2-trifluoro-2-(1,2,2,2-tetrafluoroethoxy)ethane can be compared with similar compounds such as:

1,1-Dichloro-2,2,2-trifluoroethane: Known for its use as a refrigerant and fire-extinguishing agent.

1,2-Dichloro-1,1,2-trifluoroethane: Used in similar applications but with different reactivity and stability profiles.

2,2-Dichloro-1,1,1-trifluoroethane: Another halogenated compound with applications in refrigeration and as a chemical intermediate.

The uniqueness of this compound lies in its specific combination of halogen atoms, which imparts distinct chemical properties and reactivity compared to its analogs.